Cas no 65059-52-1 (Benzenesulfonic acid,4-[4-[5-[1,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-4H-pyrazol-4-ylidene]-1,3-pentadien-1-yl]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]-)

• Product Name: Benzenesulfonic acid,4-[4-[5-[1,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-4H-pyrazol-4-ylidene]-1,3-pentadien-1-yl]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]-
• CAS No: 65059-52-1
• MF: C₂₅H₂₂N₄O₈S₂
• MW: 570.594183444977
• CID: 508601
• Update Time: 2026-04-29

Benzenesulfonic acid,4-[4-[5-[1,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-4H-pyrazol-4-ylidene]-1,3-pentadien-1-yl]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[4-[5-[1,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-4H-pyrazol-4-ylidene]-1,3-pentadien-1-yl]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]-
• 4-[3-methyl-4-[(1Z,3E,5Z)-5-[3-methyl-5-oxo-1-(4-sulfophenyl)pyrazol-4-ylidene]penta-1,3-dienyl]-5-oxo-4H-pyrazol-1-yl]benzenesulfonic acid
• p-[4-[5-[1,5-dihydro-3-methyl-5-oxo-1-(4-sulphophenyl)-4H-pyrazol-4-ylidene]penta-1,3-dienyl]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]benzenesulphonic acid
• 4,4'-Pentamethylenebis(1-(p-sulfophenyl)-3-methyl-5-oxopyrazole)
• Benzenesulfonic acid, 4-(4-(5-(1,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-4H-pyrazol-4-ylidene)-1,3-pentadien-1-yl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-
• Benzenesulfonic acid, p-(3-methyl-4-(5-(3-methyl-5-oxo-1-(p-sulfophenyl)-2-pyrazolin-4-ylidene)-1,3-pentadienyl-5-oxo-2-pyrazolin-1-yl)-

• Inchi： InChI=1S/C25H22N4O8S2/c1-16-22(24(30)28(26-16)18-8-12-20(13-9-18)38(32,33)34)6-4-3-5-7-23-17(2)27-29(25(23)31)19-10-14-21(15-11-19)39(35,36)37/h3-15,22H,1-2H3,(H,32,33,34)(H,35,36,37)/b5-3+,6-4+,23-7-
• InChI Key： ZYEKPKUEHLUSET-GSLHRLMQSA-N
• SMILES： CC1=NN(C2=CC=C(C=C2)S(=O)(=O)O)C(=O)C1/C=C/C=C/C=C\3/C(=NN(C4=CC=C(C=C4)S(=O)(=O)O)C3=O)C

Computed Properties

• Exact Mass: 570.08806
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 174.08